2-(4-fluorophenoxy)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)acetamide
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Description
2-(4-fluorophenoxy)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H15FN2O3 and its molecular weight is 326.327. The purity is usually 95%.
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Scientific Research Applications
Fluoroionophores and Metal Recognition
A series of fluoroionophores have been developed from diamine-salicylaldehyde (DS) derivatives, showcasing diverse spectral behaviors when interacting with metal cations. These compounds, including variations of the core structure mentioned, have demonstrated specific binding to metals such as Zn^2+ and Cd^2+, indicating potential applications in metal sensing and fluorescence-based detection in cellular and semi-aqueous solutions (Hong et al., 2012).
Photoreactions and Drug Stability
Research into the photoreactions of flutamide, a compound structurally similar to the one , has revealed insights into how different solvents affect its stability and reaction pathways under UV light. These findings have implications for the design and storage of photo-sensitive drugs and compounds, potentially extending to the stability of related acetamide derivatives (Watanabe et al., 2015).
Agricultural Bioactivity
Polysubstituted pyridine derivatives have been synthesized and tested for their fungicidal and herbicidal activities. Compounds with a similar structural framework have shown promising bioactivities, suggesting their utility in developing new agrochemicals with specific action modes (Zheng & Su, 2005).
Antiproliferative Activity
New functionalized pyridine-linked thiazole derivatives have been synthesized, displaying significant anticancer activities against various cancer cell lines. These studies highlight the therapeutic potential of structurally related compounds in cancer treatment, particularly for liver and breast cancer (Alqahtani & Bayazeed, 2020).
Dual 5-HT6/5-HT2A Receptor Ligands
A virtual screening campaign identified compounds with a unique chemical scaffold, showing activity at serotonin receptors. These findings underscore the compound's potential in developing novel antipsychotic or antidepressant medications with pro-cognitive properties, indicating a broad spectrum of pharmacological applications (Staroń et al., 2019).
Chemosensors for Metal Ions
Research on chemosensors has developed compounds capable of detecting Zn^2+ in biological and aqueous samples with high specificity and sensitivity. Such studies provide a foundation for the use of similar compounds in environmental monitoring, healthcare diagnostics, and research into metal homeostasis in living organisms (Park et al., 2015).
Properties
IUPAC Name |
2-(4-fluorophenoxy)-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15FN2O3/c19-15-2-4-16(5-3-15)24-12-18(22)21-10-13-1-6-17(20-9-13)14-7-8-23-11-14/h1-9,11H,10,12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMOFQECFIITERL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=O)NCC2=CN=C(C=C2)C3=COC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.